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Compound of Interest

Compound Name: CGP 37849

Cat. No.: B1180233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the anticonvulsant properties of CGP
37849, a competitive N-methyl-D-aspartate (NMDA) receptor antagonist, with other established

anticonvulsant agents. The information is supported by experimental data from preclinical

studies to aid in the evaluation of its therapeutic potential.

Mechanism of Action: NMDA Receptor Antagonism
CGP 37849 exerts its anticonvulsant effects by acting as a competitive antagonist at the NMDA

receptor.[1][2] Overactivation of NMDA receptors, a type of ionotropic glutamate receptor, is

implicated in the pathophysiology of epilepsy.[3] By blocking the binding of the excitatory

neurotransmitter glutamate to the NMDA receptor, CGP 37849 reduces excessive neuronal

excitation and synchronization, which are hallmarks of seizure activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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